Cas no 1261990-26-4 (3-Methyl-4-(thiophen-2-YL)benzoic acid)

• Product Name: 3-Methyl-4-(thiophen-2-YL)benzoic acid
• CAS No: 1261990-26-4
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD18318851
• CID: 2767949
• PubChem ID: 53224799
• Update Time: 2025-08-05

3-Methyl-4-(thiophen-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261990-26-4
• DTXSID70688531
• MFCD18318851
• 3-METHYL-4-(THIOPHEN-2-YL)BENZOIC ACID
• A1-13112
• 3-Methyl-4-(thiophen-2-YL)benzoic acid

• MDL： MFCD18318851
• Inchi： 1S/C12H10O2S/c1-8-7-9(12(13)14)4-5-10(8)11-3-2-6-15-11/h2-7H,1H3,(H,13,14)
• InChI Key： MXLMZUBZNVEBTQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 218.04015073Da
• Monoisotopic Mass: 218.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-Methyl-4-(thiophen-2-YL)benzoic acid

Introduction to 3-Methyl-4-(thiophen-2-YL)benzoic acid (CAS No. 1261990-26-4) and Its Emerging Applications in Chemical Biology

3-Methyl-4-(thiophen-2-YL)benzoic acid, identified by the chemical abstracts service number 1261990-26-4, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This benzoic acid derivative incorporates a thiophene ring at the 4-position, linked via a methylene group, which endows it with distinct electronic and steric properties. The presence of both aromatic and heterocyclic moieties makes it a promising candidate for further exploration in drug discovery and molecular recognition studies.

The compound’s molecular structure, characterized by a rigid aromatic core and a flexible thiophene appendage, suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of thiophene-containing derivatives in medicinal chemistry, owing to their ability to modulate biological pathways effectively. The 3-Methyl-4-(thiophen-2-YL)benzoic acid scaffold has been investigated for its potential role in inhibiting inflammatory pathways, particularly through interactions with cyclooxygenase (COX) enzymes, which are pivotal in the synthesis of prostaglandins.

In the context of modern drug development, the integration of computational chemistry and high-throughput screening has accelerated the discovery of novel bioactive molecules. The 3-Methyl-4-(thiophen-2-YL)benzoic acid structure has been subjected to virtual screening algorithms to identify potential binding sites on target proteins. Preliminary docking studies indicate that this compound may exhibit inhibitory activity against certain serine proteases, which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. The thiophene ring’s ability to engage in π-stacking interactions further enhances its binding affinity to protein targets.

One of the most compelling aspects of 3-Methyl-4-(thiophen-2-YL)benzoic acid is its versatility as a building block for more complex derivatives. Researchers have synthesized analogs by modifying substituents on the benzoic acid or thiophene rings to optimize pharmacokinetic properties and target specificity. For instance, introduction of fluorine atoms or other electron-withdrawing groups has been shown to enhance metabolic stability and reduce off-target effects. These modifications align with the growing emphasis on structure-based drug design, where computational modeling plays a critical role in guiding synthetic efforts.

The compound’s potential extends beyond traditional pharmacological applications. Its unique structural motifs have been explored in materials science, particularly in the development of organic semiconductors and luminescent materials. The conjugated system formed by the benzoic acid and thiophene moieties allows for tunable electronic properties, making it suitable for optoelectronic devices. Additionally, its chelating ability due to the carboxylate group opens avenues for coordination chemistry applications, such as designing metal-organic frameworks (MOFs) with tailored properties.

Recent advances in green chemistry have also influenced the synthesis of 3-Methyl-4-(thiophen-2-YL)benzoic acid. Catalytic methods employing transition metals have been optimized to improve yield and reduce waste, aligning with sustainable practices in chemical manufacturing. For example, palladium-catalyzed cross-coupling reactions have enabled efficient construction of the thiophenyl-benzoic acid linkage under mild conditions. Such methodologies not only enhance efficiency but also minimize environmental impact, reflecting broader trends in industrial chemistry.

The compound’s biological activity has been further validated through in vitro assays targeting key enzymes involved in metabolic pathways. Notably, research has demonstrated its inhibitory effect on lipoxygenase enzymes, which are implicated in oxidative stress-related diseases such as atherosclerosis and rheumatoid arthritis. The ability of 3-Methyl-4-(thiophen-2-YL)benzoic acid to modulate these pathways suggests its therapeutic potential as an adjunctive treatment for chronic inflammatory conditions.

Future directions in studying 3-Methyl-4-(thiophen-2-YL)benzoic acid include exploring its role in modulating epigenetic mechanisms. Emerging evidence indicates that small molecules can influence histone deacetylase (HDAC) activity and other epigenetic regulators, thereby altering gene expression patterns. The structural features of this compound make it a candidate for developing HDAC inhibitors or modulators, which are being actively investigated for their potential in oncology and neurology.

The synthesis and functionalization of 3-Methyl-4-(thiophen-2-YL)benzoic acid also provide insights into synthetic methodologies that can be applied to other heterocyclic systems. Techniques developed for constructing complex thioethers can be adapted for synthesizing novel bioactive molecules with diverse applications. This underscores the importance of fundamental research in organic chemistry as a foundation for translational science.

In conclusion,3-Methyl-4-(thiophen-2-YL)benzoic acid (CAS No. 1261990-26-4) represents a versatile scaffold with broad utility across multiple domains of chemical biology and materials science. Its unique structural features enable interactions with biological targets relevant to inflammation, cancer, and neurodegenerative diseases, while its synthetic accessibility allows for rapid exploration of analogs with enhanced properties. As research continues to uncover new applications for this compound,3-Methyl-4-(thiophen-2-YL)benzoic acid is poised to remain at the forefront of innovation in both academic and industrial settings.